2,5-Dichloro-4-methoxybenzonitrile

• IUPAC Name: 2,5-dichloro-4-methoxybenzonitrile
• InChI: InChI=1S/C8H5Cl2NO/c1-12-8-3-6(9)5(4-11)2-7(8)10/h2-3H,1H3
• InChI Key: UUNFJRVRZCULIU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)Cl)C#N)Cl
• Molecular Formula: C8H5Cl2NO
• Molecular Weight: 202.03 g/mol
• CAS No.: 79025-39-1

Description

2,5-Dichloro-4-methoxybenzonitrile is a chemical compound with the molecular formula C8H5Cl2NO. It has a molecular weight of 202.04. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The IUPAC name for this compound is this compound. Its InChI code is 1S/C8H5Cl2NO/c1-12-8-3-6(9)5(4-11)2-7(8)10/h2-3H,1H3. This indicates that the molecule consists of a benzonitrile core with chlorine atoms at the 2 and 5 positions and a methoxy group at the 4 position.

Physical and Chemical Properties Analysis

This compound is a powder that is stored at room temperature.

Scientific Research Applications

Corrosion Inhibition

• Corrosion Inhibition in Mild Steel : The derivatives of 2-aminobenzene-1,3-dicarbonitriles, which are structurally related to 2,5-Dichloro-4-methoxybenzonitrile, have shown promise as green corrosion inhibitors for mild steel in acidic environments. These compounds exhibited significant inhibition efficiency, with some derivatives reaching up to 97.83% efficiency at specific concentrations. They are of mixed type and adhere to the steel surface via Langmuir adsorption isotherm, as evidenced by weight loss, electrochemical techniques, and quantum chemical calculations (Verma, Quraishi, & Singh, 2015). Another study supported these findings, demonstrating similar inhibition properties for aluminum in alkaline conditions (Verma et al., 2015).

Photochemical Properties

• Photochemistry of Substituted Halogenophenols : The photochemistry of compounds structurally similar to this compound, like 5-chloro-2-hydroxybenzonitrile, was studied, revealing the formation of triplet carbenes and cyanobenzoquinones. These compounds show intricate photochemical reactions, including formation of phenoxyl radicals and other photoproducts in oxygenated and deoxygenated solutions, highlighting the potential for advanced photochemical applications (Bonnichon et al., 1999).

Crystallography and Molecular Structure

• Crystallographic Analysis of Derivatives : Investigations into the crystal structures of dihydrofuran carbonitrile derivatives, which are structurally related to this compound, demonstrated coordinated compliance with exchange rules in their crystalline formations. These findings, reinforced by Hirshfeld surface analysis and DFT calculations, offer insights into the molecular interactions and structural properties of related compounds (Rajni Swamy et al., 2020).

Electrophilic Reactivity

• Electrophilic Reactivity in Organic Synthesis : The reactivity of related compounds, such as 4,6-dinitrobenzo[d]isoxazole-3-carbonitrile, was examined, revealing a versatile electrophilic reactivity. This research highlighted the potential for such compounds in various synthetic applications, including S(N)Ar reactions under specific conditions, emphasizing their multifaceted nature in organic chemistry (Cottyn et al., 2009).

Corrosion Inhibition Mechanisms

• Mechanisms of Corrosion Inhibition : Pyranopyrazole derivatives, similar to this compound, were synthesized and investigated as corrosion inhibitors. These studies, including gravimetric and electrochemical analyses, provided detailed insights into the mechanisms of corrosion inhibition, demonstrating high efficiencies and contributing to the understanding of how such compounds interact with metal surfaces (Yadav et al., 2016).

Safety and Hazards

The compound is labeled with a warning signal word, indicating that it may pose certain risks. For safety, it’s recommended to avoid contact with skin and eyes, not to breathe in the dust, and not to ingest the compound. In case of ingestion, immediate medical assistance should be sought.